4-Hydroxy-2-isopropylbenzoic acid

• IUPAC Name: 4-hydroxy-2-propan-2-ylbenzoic acid
• InChI: InChI=1S/C10H12O3/c1-6(2)9-5-7(11)3-4-8(9)10(12)13/h3-6,11H,1-2H3,(H,12,13)
• InChI Key: BIZFVXCYWARKIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)O)C(=O)O
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS RN: 1243289-51-1

Description

4-Hydroxy-2-isopropylbenzoic acid is a chemical compound with the molecular formula C10H12O3 and a molecular weight of 180.20 g/mol. It is used in various fields such as pharmaceuticals, cosmetics, and as a chemical.

Synthesis Analysis

The synthesis of hydroxybenzoic acid derivatives, including this compound, has been investigated. The main routes of synthesis involve conjugates of 2-, 3-, and 4-hydroxybenzoic acids and their functional derivatives with aliphatic alcohols, allyl bromide, and dialkylphosphonalkanols. Another study reported the establishment of a coenzyme-A (CoA) free multi-enzyme cascade in Escherichia coli to utilize biobased L-tyrosine for efficient synthesis of 4-Hydroxybenzoic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a hydroxyl group (OH) and an isopropyl group (CH(CH3)2) attached to it.

Physical And Chemical Properties Analysis

This compound is a white, crystalline solid. Its physical and chemical properties, such as melting point, boiling point, and density, are not explicitly mentioned in the available literature.

Scientific Research Applications

Biotechnological Applications

4-Hydroxybenzoic acid (4-HBA), closely related to 4-Hydroxy-2-isopropylbenzoic acid, is recognized as a valuable intermediate for the production of various bioproducts. These bioproducts have applications in food, cosmetics, pharmacy, fungicides, etc. Recent advancements in biosynthetic techniques and metabolic engineering have enabled the large-scale production of 4-HBA and its derivatives, highlighting their growing importance in industrial applications (Wang et al., 2018).

Co-crystal Formation and Structural Applications

Research on the co-crystals of 4-hydroxybenzoic acid and 4,4'-bipyridine shows synthon polymorphism, indicating its potential in material science for developing stable structural forms. Such co-crystals can be used in various applications, including the development of new materials and pharmaceuticals (Mukherjee & Desiraju, 2011).

Flavor Encapsulation in Food Industry

4-Hydroxy-3-methoxybenzoic acid, a derivative of 4-Hydroxybenzoic acid, has been successfully used in the food industry for flavor encapsulation. This encapsulation technique allows for controlled release of flavors, enhancing the stability and longevity of flavoring agents in food products (Hong, Oh, & Choy, 2008).

Pharmaceutical Synthesis

4-Isopropylbenzoic acid, a compound similar to this compound, has been used in the synthesis of pharmaceuticals such as cis-nateglinide, an antidiabetic drug. This showcases the role of such compounds in drug development and pharmaceutical chemistry (Tan Shi-gui, 2004).

Antioxidant and Antiradicalic Capacities

Studies on phenolic derivatives, including 4-Hydroxybenzoic acid, have demonstrated significant antioxidant and radical scavenging properties. These properties are crucial in the development of health supplements and pharmaceuticals focused on combating oxidative stress-related diseases (Kucukoglu & Nadaroğlu, 2014).

Bioorthogonal Chemistry

4-Hydrazinylbenzoic acid, related to 4-Hydroxybenzoic acid, has been used in bioorthogonal coupling reactions. This application is significant in bioconjugation chemistry, which is critical for developing targeted drug delivery systems and diagnostic tools (Dilek et al., 2015).

Biotechnological Synthesis

A novel biotechnological approach to synthesizing 4-hydroxybenzoic acid using the phenylphosphate carboxylase enzyme demonstrates the potential of biocatalysis in eco-friendly and efficient chemical synthesis (Dibenedetto et al., 2006).

Future Directions

4-Hydroxy-2-isopropylbenzoic acid is a promising intermediate for several value-added bioproducts with potential biotechnological applications in food, cosmetics, pharmacy, fungicides, etc. It’s available for custom synthesis, indicating its potential for future research and industrial applications.

Mechanism of Action

Target of Action

Its close relative, 4-hydroxybenzoic acid (4-hba), has been studied extensively and is known to interact with various enzymes and proteins in the microbial shikimate pathway . It’s plausible that 4-Hydroxy-2-isopropylbenzoic acid may have similar targets due to their structural similarity.

Biochemical Pathways

4-hba is known to be involved in the microbial shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids and several commercially valuable compounds . Given the structural similarity between 4-HBA and this compound, it’s possible that the latter may also affect similar pathways.

Result of Action

Given its structural similarity to 4-hba, it’s plausible that it may have similar effects, such as the potential to serve as an intermediate for several value-added bioproducts .